(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-phenoxypropanoate

• IUPAC Name: [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-phenoxypropanoate
• InChI: InChI=1S/C20H17NO6/c1-13(26-16-5-3-2-4-6-16)20(22)23-11-15-10-18(27-21-15)14-7-8-17-19(9-14)25-12-24-17/h2-10,13H,11-12H2,1H3
• InChI Key: ALLLTOGEXCAFSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OCC1=NOC(=C1)C2=CC3=C(C=C2)OCO3)OC4=CC=CC=C4
• Molecular Formula: C20H17NO6
• Molecular Weight: 367.4 g/mol

Description

(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-phenoxypropanoate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, and its unique structure makes it an attractive target for further investigation.

Scientific Research Applications

Synthesis and Material Applications

Research in materials science has focused on synthesizing novel compounds with improved properties. For example, the study on benzoxazine monomers reveals the synthesis of materials with high thermal stability and mechanical properties, which are crucial for developing advanced thermosetting polymers (Agag & Takeichi, 2003). Similarly, research on liquid-crystalline complexes has explored the fixation of multilayered structures and their potential applications in materials science, highlighting the versatility of benzoxazole-based ligands in forming complex structures with metal ions (Kishikawa, Hirai, & Kohmoto, 2008).

Organic Synthesis and Chemical Transformations

The field of organic synthesis has seen the development of novel synthetic routes and transformations. Research into the synthesis of tetrazole derivatives, for example, has led to the creation of compounds with potential applications in pharmaceuticals and agrochemicals, demonstrating the utility of these methodologies in accessing diverse chemical spaces (Tariq et al., 2013). Another study on the synthesis of fluorophenol derivatives and their transformation into fluorobenzoic acids underlines the importance of such chemical modifications in studying biochemical pathways and developing new materials (Genthner, Townsend, & Chapman, 1989).

Antioxidant Activity and Biological Applications

Research into the antioxidant activity of novel compounds, such as derivatives of 2,6-diisobornylphenol, highlights the potential of these molecules in mitigating oxidative stress, a key factor in many diseases. Such studies are crucial for the development of new therapeutic agents (Buravlev, Shevchenko, & Kutchin, 2021).